molecular formula C31H35N3O11 B2970729 (E)-5-acetamido-2-(acetoxymethyl)-6-(((2-oxo-1-(2-(p-tolyloxy)ethyl)indolin-3-ylidene)amino)oxy)tetrahydro-2H-pyran-3,4-diyl diacetate CAS No. 1042966-48-2

(E)-5-acetamido-2-(acetoxymethyl)-6-(((2-oxo-1-(2-(p-tolyloxy)ethyl)indolin-3-ylidene)amino)oxy)tetrahydro-2H-pyran-3,4-diyl diacetate

Cat. No. B2970729
CAS RN: 1042966-48-2
M. Wt: 625.631
InChI Key: JQQNUABAYWLNAQ-MHTZHOPKSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(E)-5-acetamido-2-(acetoxymethyl)-6-(((2-oxo-1-(2-(p-tolyloxy)ethyl)indolin-3-ylidene)amino)oxy)tetrahydro-2H-pyran-3,4-diyl diacetate is a useful research compound. Its molecular formula is C31H35N3O11 and its molecular weight is 625.631. The purity is usually 95%.
BenchChem offers high-quality (E)-5-acetamido-2-(acetoxymethyl)-6-(((2-oxo-1-(2-(p-tolyloxy)ethyl)indolin-3-ylidene)amino)oxy)tetrahydro-2H-pyran-3,4-diyl diacetate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-5-acetamido-2-(acetoxymethyl)-6-(((2-oxo-1-(2-(p-tolyloxy)ethyl)indolin-3-ylidene)amino)oxy)tetrahydro-2H-pyran-3,4-diyl diacetate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemoselective Synthesis Applications

The study by Pretto et al. (2019) demonstrates the synthetic versatility of ethyl 2-(2-ethoxy-3,4-dihydro-2H-pyran-5-yl)-2-oxoacetate for the synthesis of ethyl 2-oxo-2-(1-alkyl/aryl-6-(amino/ethoxy)-1,4,5,6-tetrahydropyridin-3-yl)acetates. This chemoselective methodology produced twenty products in moderate to good yields (up to 87%), highlighting its potential for creating a variety of biologically active compounds (Pretto et al., 2019).

Sialidase Inhibition for Antiviral Research

Smith et al. (1999) described the synthesis and evaluation of 4H-pyran 6-ether and ketone derivatives as inhibitors of influenza virus sialidase. These compounds exhibited good inhibitory activity with selectivity for influenza A sialidase, showcasing the therapeutic potential of pyran-based compounds in antiviral research (Smith et al., 1999).

Heterocyclic Compound Synthesis

Research by Harb et al. (1989) explored the conversion of ethyl 6-amino-5-cyano-4-aryl-2-methyl-4H-pyran-3-carboxylates into various heterocyclic derivatives. This work contributes to the understanding of how pyran-based compounds can be utilized to create diverse heterocyclic structures with potential applications in medicinal chemistry and drug design (Harb et al., 1989).

Antioxidant Activity of Coordination Complexes

A study by Chkirate et al. (2019) synthesized pyrazole-acetamide derivatives and their coordination complexes with Co(II) and Cu(II), demonstrating significant antioxidant activity. This research highlights the potential of pyran and related compounds in developing antioxidant agents (Chkirate et al., 2019).

properties

IUPAC Name

[5-acetamido-3,4-diacetyloxy-6-[(E)-[1-[2-(4-methylphenoxy)ethyl]-2-oxoindol-3-ylidene]amino]oxyoxan-2-yl]methyl acetate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C31H35N3O11/c1-17-10-12-22(13-11-17)40-15-14-34-24-9-7-6-8-23(24)26(30(34)39)33-45-31-27(32-18(2)35)29(43-21(5)38)28(42-20(4)37)25(44-31)16-41-19(3)36/h6-13,25,27-29,31H,14-16H2,1-5H3,(H,32,35)/b33-26+
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JQQNUABAYWLNAQ-MHTZHOPKSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(C=C1)OCCN2C3=CC=CC=C3C(=NOC4C(C(C(C(O4)COC(=O)C)OC(=O)C)OC(=O)C)NC(=O)C)C2=O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CC1=CC=C(C=C1)OCCN2C3=CC=CC=C3/C(=N\OC4C(C(C(C(O4)COC(=O)C)OC(=O)C)OC(=O)C)NC(=O)C)/C2=O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C31H35N3O11
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

625.6 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(E)-5-acetamido-2-(acetoxymethyl)-6-(((2-oxo-1-(2-(p-tolyloxy)ethyl)indolin-3-ylidene)amino)oxy)tetrahydro-2H-pyran-3,4-diyl diacetate

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.